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Compound of Interest

Compound Name:
3-(1,3-Dioxan-2-YL)-2'-

fluoropropiophenone

CAS No.: 898785-98-3

Cat. No.: B1326149

Get Quote

The compound, 3-(1,3-Dioxan-2-yl)-2'-fluoropropiophenone, is a derivative of

propiophenone, featuring a fluorine atom at the ortho position of the phenyl ring and a 1,3-

dioxane acetal at the C3 position of the propane chain. The 1,3-dioxane moiety typically serves

as a protecting group for a terminal aldehyde, suggesting this molecule is a key intermediate in

the synthesis of more complex structures, such as β-ketoaldehydes, after deprotection. The

presence of the fluorine atom can significantly alter the molecule's electronic properties and

metabolic stability, making it a valuable building block in medicinal chemistry.[1][2]

Based on its structure, the formal IUPAC name is 1-(2-fluorophenyl)-3-(1,3-dioxan-2-yl)propan-

1-one. A summary of its computed and inferred properties is presented below.

Table 1: Computed Physicochemical Properties
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Property Value Source

CAS Number Not Assigned -

Molecular Formula C₁₃H₁₅FO₃ (Calculated)

Molecular Weight 238.26 g/mol (Calculated)

IUPAC Name
1-(2-fluorophenyl)-3-(1,3-

dioxan-2-yl)propan-1-one
(Inferred)

XLogP3 ~2.0
(Estimated based on

analogs[3])

Hydrogen Bond Donors 0 (Calculated)

Hydrogen Bond Acceptors 4 (Calculated)

Topological Polar Surface Area 44.8 Å² (Calculated)

| Appearance | Likely a pale yellow oil or low-melting solid | (Inferred from analogs[4][5]) |

Part 2: Proposed Synthesis and Mechanistic
Rationale
The synthesis of 3-(1,3-Dioxan-2-yl)-2'-fluoropropiophenone can be logically achieved

through a convergent synthesis strategy. The core principle involves the preparation of a

protected C3 synthon (the dioxane fragment) and its subsequent coupling with the 2-

fluorophenyl moiety. A highly plausible route is a Grignard reaction followed by oxidation.

Causality of Experimental Design:
The choice of a Grignard-based route is predicated on its reliability for forming carbon-carbon

bonds. The 1,3-dioxane group is selected as a protecting group because it is stable under the

basic conditions of Grignard reagent formation and reaction, yet can be readily removed under

mild acidic conditions. The subsequent oxidation step using a mild reagent like Pyridinium

Chlorochromate (PCC) is chosen to selectively convert the secondary alcohol to a ketone

without disturbing the acetal or the aromatic ring.
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Detailed Synthetic Workflow:
Diagram 1: Proposed Synthesis of 1-(2-fluorophenyl)-3-(1,3-dioxan-2-yl)propan-1-one

Step 1: Grignard Reagent Formation

Step 2: Grignard Addition

Step 3: Oxidation

2-(2-Bromoethyl)-1,3-dioxane

Grignard Reagent
(1,3-Dioxan-2-ylethyl)magnesium bromide

Reaction

Mg turnings, THF (anhydrous)

Reagent

Secondary Alcohol Intermediate

Nucleophilic Addition

2-Fluorobenzaldehyde

Electrophile

Target Compound:
1-(2-fluorophenyl)-3-(1,3-dioxan-2-yl)propan-1-one

Oxidation

PCC, DCM

Reagent
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Experimental Protocol: Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1326149/docs?utm_src=pdf-body-img#part-1-chemical-identity-and-physicochemical-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1326149?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To synthesize 1-(2-fluorophenyl)-3-(1,3-dioxan-2-yl)propan-1-one.

Materials:

2-(2-Bromoethyl)-1,3-dioxane

Magnesium turnings

Anhydrous Tetrahydrofuran (THF)

2-Fluorobenzaldehyde

Pyridinium Chlorochromate (PCC)

Dichloromethane (DCM)

Saturated aqueous NH₄Cl solution

Anhydrous Na₂SO₄

Diethyl ether

Protocol:

Step 1: Grignard Reagent Formation

To a flame-dried, three-neck round-bottom flask under an inert nitrogen atmosphere, add

magnesium turnings (1.2 eq).

Add anhydrous THF via syringe.

Add a solution of 2-(2-bromoethyl)-1,3-dioxane (1.0 eq) in anhydrous THF dropwise to

initiate the reaction. If initiation is slow, a crystal of iodine may be added.

After initiation, add the remaining bromide solution dropwise, maintaining a gentle reflux.

Stir the reaction mixture at room temperature for 1-2 hours post-addition to ensure

complete formation of the Grignard reagent.
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Step 2: Grignard Addition to Aldehyde

Cool the freshly prepared Grignard reagent to 0 °C in an ice bath.

Add a solution of 2-fluorobenzaldehyde (1.0 eq) in anhydrous THF dropwise, maintaining

the temperature below 5 °C.

After the addition is complete, allow the reaction to warm to room temperature and stir for

3-4 hours.

Monitor the reaction by Thin Layer Chromatography (TLC) until the aldehyde is consumed.

Quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with

brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the crude secondary

alcohol intermediate.

Step 3: Oxidation to Ketone

Dissolve the crude alcohol from the previous step in anhydrous DCM.

Add PCC (1.5 eq) to the solution in one portion.

Stir the mixture at room temperature for 2-3 hours. Monitor the reaction by TLC for the

disappearance of the alcohol.

Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of

silica gel or Celite® to remove the chromium salts.

Wash the filter cake thoroughly with diethyl ether.

Concentrate the filtrate in vacuo. Purify the resulting crude product by column

chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the

pure target compound.

Part 3: Analytical Characterization and Validation
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Confirming the identity and purity of the synthesized compound is paramount. A combination of

spectroscopic and chromatographic techniques provides a self-validating system to ensure

structural integrity.

Protocol 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy
Rationale: ¹H, ¹³C, and ¹⁹F NMR are essential for unambiguously determining the molecular

structure. ¹H NMR will confirm the presence and connectivity of all protons, ¹³C NMR will

identify all unique carbon environments, and ¹⁹F NMR will confirm the presence and

environment of the fluorine atom.

Procedure:

Prepare a sample by dissolving ~5-10 mg of the purified product in 0.5 mL of deuterated

chloroform (CDCl₃).

Acquire ¹H NMR spectra. Expected Resonances: Look for multiplets in the aromatic region

(~7.0-8.0 ppm), a triplet for the acetal proton (~4.5-5.0 ppm), multiplets for the dioxane

methylene protons, and two triplets in the aliphatic region corresponding to the two CH₂

groups of the propane chain.

Acquire ¹³C NMR spectra. Expected Resonances: A carbonyl carbon (~195-205 ppm),

aromatic carbons (with C-F coupling visible), an acetal carbon (~100 ppm), and several

aliphatic carbons.

Acquire ¹⁹F NMR spectra. Expected Resonances: A single resonance, likely a multiplet due

to coupling with ortho protons on the phenyl ring.

Protocol 2: Mass Spectrometry (MS)
Rationale: High-Resolution Mass Spectrometry (HRMS) provides an exact mass measurement,

which confirms the elemental composition of the molecule. Gas Chromatography-Mass

Spectrometry (GC-MS) can be used to assess purity and provide fragmentation data that

supports the proposed structure.

Procedure (HRMS-ESI):
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Prepare a dilute solution of the sample in methanol or acetonitrile.

Infuse the sample into an Electrospray Ionization (ESI) source coupled to a Time-of-Flight

(TOF) or Orbitrap mass analyzer.

Acquire the spectrum in positive ion mode.

Expected Result: A prominent ion corresponding to the protonated molecule [M+H]⁺ with a

mass-to-charge ratio (m/z) matching the calculated exact mass of C₁₃H₁₆FO₃⁺ (239.1083).

Diagram 2: Analytical Validation Workflow

Purified Product

NMR Spectroscopy
(¹H, ¹³C, ¹⁹F)

Mass Spectrometry
(HRMS, GC-MS)
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Structure Confirmed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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